Cas no 1019628-43-3 ([(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine)

• Product Name: [(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine
• CAS No: 1019628-43-3
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.1489
• MDL: MFCD11141793
• CID: 5069960
• PubChem ID: 43177894
• Update Time: 2025-11-02

[(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(2,4-dichlorophenyl)methyl](1-methoxypropan-2-yl)amine
• N-[(2,4-dichlorophenyl)methyl]-1-methoxypropan-2-amine
• [(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine

• MDL： MFCD11141793
• Inchi： 1S/C11H15Cl2NO/c1-8(7-15-2)14-6-9-3-4-10(12)5-11(9)13/h3-5,8,14H,6-7H2,1-2H3
• InChI Key： PBWGNEWJNHHICJ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])N([H])C([H])(C([H])([H])[H])C([H])([H])OC([H])([H])[H])Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on [(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine

Comprehensive Guide to [(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine (CAS No. 1019628-43-3)

[(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine (CAS No. 1019628-43-3) is a specialized amine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and methoxypropanamine functional groups, has garnered attention for its potential in drug discovery and material science. Below, we delve into its properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of [(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine features a 2,4-dichlorophenyl group attached to a methoxypropan-2-ylamine moiety. This combination imparts distinct chemical properties, such as moderate polarity and stability under standard conditions. Researchers often explore its reactivity in N-alkylation reactions or as a precursor for heterocyclic compounds. Its CAS No. 1019628-43-3 ensures precise identification in regulatory and commercial contexts.

In pharmaceutical research, [(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine is investigated for its potential as a bioactive intermediate. Recent studies highlight its role in modulating enzyme activity or serving as a scaffold for CNS-targeting drugs. Agrochemical applications include its use in developing herbicide adjuvants, leveraging the dichlorophenyl group’s affinity for plant metabolic pathways. These applications align with growing interest in sustainable crop protection and precision agriculture.

Synthesis of CAS No. 1019628-43-3 typically involves reductive amination between 2,4-dichlorobenzaldehyde and 1-methoxypropan-2-amine, followed by purification via column chromatography. Optimizing yield and purity is critical for industrial-scale production, with recent advancements focusing on catalytic methods to reduce waste. Analytical techniques like HPLC and NMR are employed to verify its structural integrity.

The market for [(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine is driven by demand from contract research organizations (CROs) and specialty chemical manufacturers. Trends indicate rising interest in custom synthesis and high-purity intermediates, particularly in regions like North America and Asia-Pacific. Regulatory compliance, such as REACH and FDA guidelines, further shapes its commercial landscape.

Common queries about CAS No. 1019628-43-3 include its solubility profile (soluble in organic solvents like DMSO and ethanol), storage conditions (recommended at 2–8°C under inert atmosphere), and handling precautions (use of PPE in lab settings). Researchers also seek data on its patent status and supplier availability, reflecting its niche yet growing relevance.

In summary, [(2,4-Dichlorophenyl)methyl](1-methoxypropan-2-yl)amine (CAS No. 1019628-43-3) is a versatile compound bridging pharmaceutical and agrochemical innovation. Its synthesis, applications, and market dynamics underscore its value in modern chemistry, while adherence to safety and regulatory standards ensures sustainable utilization.